5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H13N3O2S/c1-10-13(8-18-20-10)15(19)17-7-11-2-4-16-14(6-11)12-3-5-21-9-12/h2-6,8-9H,7H2,1H3,(H,17,19)
• InChI Key: MTYSKLKCVYVJOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=CC(=NC=C2)C3=CSC=C3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)isoxazole-4-carboxamide is a chemical compound that belongs to the class of isoxazole derivatives. This compound has gained significant attention in scientific research due to its potential applications in medicinal chemistry. The synthesis method of this compound is complex, and it requires a series of chemical reactions to obtain the final product.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : The synthesis of heterocyclic compounds, such as pyrazole, isoxazole, and pyrimidine derivatives, from thiophene-related precursors shows the versatility of thiophene and isoxazole in medicinal chemistry and drug design (Mohareb et al., 2004). These compounds have applications ranging from the development of new pharmaceuticals to materials science.
• Anticancer and Anti-inflammatory Agents : Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from isoxazole compounds have shown promising anti-inflammatory and analgesic activities, highlighting the potential of isoxazole derivatives in developing new therapeutic agents (Abu‐Hashem et al., 2020). Such studies underscore the importance of isoxazole derivatives in synthesizing compounds with significant pharmacological effects.
• Herbicidal Activities : The synthesis of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea demonstrates the application of isoxazole derivatives in developing new herbicides, showcasing the chemical's versatility beyond pharmaceutical applications (Fu-b, 2014).

Synthesis Techniques and Chemical Properties

• Microwave-Assisted Synthesis : The use of microwave-assisted techniques for synthesizing isothiazolopyridines, pyridothiazines, and pyridothiazepines from pyridinethiones indicates advancements in synthesis methods, offering more efficient and environmentally friendly routes to complex heterocyclic compounds (Youssef et al., 2012).

Antimicrobial and Antiprotozoal Activity

• Antimicrobial and Antiprotozoal Agents : Research on imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has highlighted their potential as antiprotozoal agents, demonstrating the broad spectrum of biological activities that can be targeted with heterocyclic compounds containing isoxazole and pyridine structures (Ismail et al., 2004).